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Compound of Interest

Compound Name: 1,2-Dibromobutane

Cat. No.: B1584511 Get Quote

An In-depth Technical Guide to 1,2-Dibromobutane

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical, chemical, and

spectroscopic properties of 1,2-dibromobutane (CAS No. 533-98-2), a versatile haloalkane

intermediate in organic synthesis.

Molecular and Physical Properties
1,2-Dibromobutane is a chiral dihaloalkane existing as a pair of enantiomers.[1] It is typically

supplied as a racemic mixture. The compound presents as a colorless to light-yellow liquid with

a characteristically sweet odor.[1][2]

Physical Properties Data
The physical properties of 1,2-dibromobutane are summarized in the table below. Note that

some variations in reported values exist in the literature, which may be attributed to different

experimental conditions or purity levels.
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Property Value Reference(s)

Molecular Formula C₄H₈Br₂ [3][4][5]

Molecular Weight 215.91 g/mol [6]

CAS Number 533-98-2 [3][7][8]

Appearance
Colorless to light yellow, clear

liquid
[1][9][10]

Melting Point -65 °C [6][7][8][10][11]

-32 °C [3]

Boiling Point
166 °C (at atmospheric

pressure)
[9][12]

59-60 °C (at 20 mmHg) [6][7][10][11]

Density 1.789 g/mL at 25 °C [7][8][10][11]

1.80 g/mL at 20 °C [9]

1.820 g/mL [12]

2.017 g/mL [6]

Refractive Index (n₂₀/D) 1.513 - 1.515 [7][8][10]

1.5141 [4][11]

Flash Point >110 °C (>230 °F) [4][7]

113 °C [9]

Solubility

Miscible with alcohol.[7][10]

Soluble in ether, benzene, and

other non-polar solvents.[1][3]

Reports on water solubility are

conflicting, ranging from

moderately soluble to

insoluble.[1][3]
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Molecular Structure
The structure of 1,2-dibromobutane features a four-carbon chain with bromine atoms on the

first and second carbon atoms.

Caption: Molecular structure of 1,2-dibromobutane.

Chemical Properties and Reactivity
1,2-Dibromobutane is a reactive compound widely used as an intermediate in organic

synthesis.[3][13] Its reactivity is dominated by the two carbon-bromine bonds, which are

susceptible to nucleophilic substitution and elimination reactions.

Key reaction pathways include:

Elimination Reactions: Treatment with strong bases, such as alcoholic potassium hydroxide

(KOH) or sodium amide (NaNH₂), leads to dehydrohalogenation, forming unsaturated

products like butenes or butynes.[13][14][15]

Nucleophilic Substitution: The bromine atoms can be displaced by a variety of nucleophiles

to introduce different functional groups.[13]

Grignard Reactions: It can be used in the formation of organometallic reagents.[13]

Reductive Debromination: Reaction with zinc dust results in an elimination reaction to form

1-butene.[16]
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Caption: Key reaction pathways of 1,2-dibromobutane.

Experimental Protocols
Synthesis of 1,2-Dibromobutane via Bromination of 1-
Butene
This protocol describes a representative method for the synthesis of 1,2-dibromobutane,

adapted from the general principle of alkene halogenation.[1]

Materials:

1-Butene (gas or condensed liquid)

Bromine (Br₂)

Dichloromethane (CH₂Cl₂, anhydrous)

Sodium thiosulfate solution (10% aqueous)

Sodium bicarbonate solution (5% aqueous)

Brine (saturated NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, dropping funnel, condenser, ice bath, separatory funnel

Procedure:

In a round-bottom flask equipped with a dropping funnel and condenser, dissolve 1-butene in

anhydrous dichloromethane and cool the solution in an ice bath to 0-5 °C.

Slowly add a solution of bromine in dichloromethane dropwise from the dropping funnel with

constant stirring. The characteristic red-brown color of bromine should disappear as it reacts.

Maintain the temperature below 10 °C.

After the addition is complete, allow the mixture to stir for an additional 30 minutes at room

temperature.

Transfer the reaction mixture to a separatory funnel and wash sequentially with 10% sodium

thiosulfate solution (to remove unreacted bromine), 5% sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent (dichloromethane) by rotary evaporation.

The crude product can be purified by vacuum distillation (e.g., at 59-60 °C/20 mmHg) to yield

pure 1,2-dibromobutane.[10][11]
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Dissolve 1-Butene in CH₂Cl₂
Cool to 0-5 °C

Add Br₂ in CH₂Cl₂ Dropwise

Stir for 30 min at RT

Workup:
1. Wash with Na₂S₂O₃

2. Wash with NaHCO₃

3. Wash with Brine

Dry Organic Layer (MgSO₄)

Filter and Evaporate Solvent

Purify by Vacuum Distillation

Pure 1,2-Dibromobutane

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 1,2-dibromobutane.
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Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 1,2-dibromobutane.

Spectroscopy Type
Key Features and
Wavenumbers/Shifts

Reference(s)

¹H NMR

Data available, shows

characteristic signals for the

protons on the butane

backbone influenced by the

adjacent bromine atoms.

[17]

¹³C NMR

Expected to show four distinct

signals corresponding to the

four non-equivalent carbon

atoms in the molecule.

Infrared (IR) Spectroscopy

C-H stretching: ~2850-2975

cm⁻¹. C-H bending: ~1270-

1470 cm⁻¹. C-Br stretching:

~550-750 cm⁻¹. The fingerprint

region (<1500 cm⁻¹) is unique

to the molecule.

[18][19]

Mass Spectrometry (MS)

Molecular Ion (M⁺): m/z = 214,

216, 218 (due to bromine

isotopes ⁷⁹Br and ⁸¹Br in an

approximate 1:2:1 ratio).

Fragmentation patterns would

involve the loss of Br and C₂H₅

radicals.

[18]

Safety and Handling
1,2-Dibromobutane is a hazardous chemical that requires careful handling in a laboratory

setting.[5]
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Hazards: Harmful if swallowed, inhaled, or in contact with skin.[5][9] It causes skin, eye, and

respiratory system irritation.[8][10][20] It is also a combustible liquid.[20]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[20] Use in a well-ventilated area or with a suitable respirator.[20]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat and incompatible substances.[2][10] Recommended storage temperature is 2-8°C.[7]

[10]

First Aid: In case of contact, wash skin with soap and water. If inhaled, move to fresh air. In

case of eye contact, rinse cautiously with water for several minutes.[20] Seek medical

attention if symptoms persist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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